Cas no 112-23-2 (HEPTYL FORMATE)

HEPTYL FORMATE structure
HEPTYL FORMATE structure
Product Name:HEPTYL FORMATE
CAS No:112-23-2
MF:C8H16O2
MW:144.211442947388
CID:147046
Update Time:2025-04-19

HEPTYL FORMATE Chemical and Physical Properties

Names and Identifiers

    • HEPTYL FORMATE
    • Heptanol, formate
    • n-Heptyl formate
    • n-Heptyl methanoate
    • FEMA 2552
    • FORMIC ACID HEPTYL ESTER
    • HEPTYL ALCOHOL FORMATE
    • HEPTYL-FORMATE
    • 1-heptyl formate
    • Ameisensaeure-heptylester
    • EINECS 203-949-0
    • FEMA No. 2552
    • Heptyl methanote
    • Heptylformiat
    • heptyl methanoate
    • ForMic acid ester G
    • heptanol,formate
    • n-heptylmethanoate
    • Inchi: 1S/C8H16O2/c1-2-3-4-5-6-7-10-8-9/h8H,2-7H2,1H3
    • InChI Key: XEAMDSXSXYAICO-UHFFFAOYSA-N
    • SMILES: CCCCCCCOC=O

Computed Properties

  • Exact Mass: 144.11500
  • Monoisotopic Mass: 144.11503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 7
  • Complexity: 71.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Colorless liquid. It has pear \ Apple fruity \ floral \ iris and rose aroma, with slight fat aroma
  • Density: 0.882 g/mL at 25 °C(lit.)
  • Melting Point: -46.4°C
  • Boiling Point: 178 °C(lit.)
  • Flash Point: 140 °F
  • Refractive Index: n20/D 1.413(lit.)
  • PSA: 26.30000
  • LogP: 2.76570
  • FEMA: 2552 | HEPTYL FORMATE
  • Solubility: Soluble in ethanol, ether and most other organic solvents, insoluble in water

HEPTYL FORMATE Security Information

  • Hazardous Material transportation number:UN 3272 3/PG 3
  • WGK Germany:2
  • Hazard Category Code: 36/38-41
  • Safety Instruction: 26-36/37/39
  • RTECS:LQ8582000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R10

HEPTYL FORMATE Customs Data

  • HS CODE:2915120000
  • Customs Data:

    China Customs Code:

    2915120000

    Overview:

    2915120000 Formate.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2915120000 salts of formic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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